Cas no 831204-03-6 (Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-)

• Product name: Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
• CAS No: 831204-03-6
• MF: C₁₈H₁₉N₃O₅
• MW: 357.36056
• CID: 677778
• PubChem ID: 71416320

Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
• 1-[4-[[4-(5-nitrofuran-2-carbonyl)piperazin-1-yl]methyl]phenyl]ethanone
• 831204-03-6
• 1-(4-{[4-(5-Nitrofuran-2-carbonyl)piperazin-1-yl]methyl}phenyl)ethan-1-one
• DTXSID60835714

• Inchi： InChI=1S/C18H19N3O5/c1-13(22)15-4-2-14(3-5-15)12-19-8-10-20(11-9-19)18(23)16-6-7-17(26-16)21(24)25/h2-7H,8-12H2,1H3
• InChI Key： IDRCVJFNTYCVRU-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.13247072g/mol
• Monoisotopic Mass: 357.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6Ų
• XLogP3: 1.9